Cas no 1210883-89-8 (N,N-dimethyl-4-{4-2-(thiophen-2-yl)cyclopropanecarbonylpiperazine-1-carbonyl}benzene-1-sulfonamide)

• Product Name: N,N-dimethyl-4-{4-2-(thiophen-2-yl)cyclopropanecarbonylpiperazine-1-carbonyl}benzene-1-sulfonamide
• CAS No: 1210883-89-8
• MF: C₂₁H₂₅N₃O₄S₂
• MW: 447.570902585983
• CID: 5995323
• PubChem ID: 45588018
• Update Time: 2025-10-29

N,N-dimethyl-4-{4-2-(thiophen-2-yl)cyclopropanecarbonylpiperazine-1-carbonyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-{4-2-(thiophen-2-yl)cyclopropanecarbonylpiperazine-1-carbonyl}benzene-1-sulfonamide
• N,N-dimethyl-4-[4-(2-thiophen-2-ylcyclopropanecarbonyl)piperazine-1-carbonyl]benzenesulfonamide
• AKOS024523154
• VU0524491-1
• N,N-Dimethyl-4-(4-(2-(thiophen-2-yl)cyclopropane-1-carbonyl)piperazine-1-carbonyl)benzenesulfonamide
• N,N-dimethyl-4-(4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazine-1-carbonyl)benzenesulfonamide
• 1210883-89-8
• F5855-0865
• N,N-dimethyl-4-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}benzene-1-sulfonamide

• Inchi： 1S/C21H25N3O4S2/c1-22(2)30(27,28)16-7-5-15(6-8-16)20(25)23-9-11-24(12-10-23)21(26)18-14-17(18)19-4-3-13-29-19/h3-8,13,17-18H,9-12,14H2,1-2H3
• InChI Key： UPINFJWYUWWRLI-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C(N2CCN(C(C3CC3C3SC=CC=3)=O)CC2)=O)C=C1

Computed Properties

• Exact Mass: 447.12864863g/mol
• Monoisotopic Mass: 447.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N,N-dimethyl-4-{4-2-(thiophen-2-yl)cyclopropanecarbonylpiperazine-1-carbonyl}benzene-1-sulfonamide

Comprehensive Overview of N,N-dimethyl-4-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}benzene-1-sulfonamide (CAS 1210883-89-8)

N,N-dimethyl-4-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}benzene-1-sulfonamide (CAS 1210883-89-8) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of functional groups, including a thiophene ring, a cyclopropane moiety, and a sulfonamide group, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its piperazine backbone, a common scaffold in bioactive molecules, which enhances its versatility in medicinal chemistry.

The compound's molecular structure and physicochemical properties make it a promising candidate for targeting specific biological pathways. For instance, its sulfonamide group is known to interact with enzymes and receptors, making it relevant in the development of enzyme inhibitors or receptor modulators. Recent studies have explored its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics. These applications are particularly relevant given the growing demand for novel small-molecule therapeutics in the pharmaceutical industry.

From a synthetic chemistry perspective, N,N-dimethyl-4-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}benzene-1-sulfonamide exemplifies the innovative use of heterocyclic compounds in drug design. The incorporation of a thiophene ring, a five-membered sulfur-containing heterocycle, is noteworthy due to its prevalence in FDA-approved drugs. This structural feature often improves lipophilicity and bioavailability, critical factors in pharmacokinetics. Additionally, the cyclopropane ring introduces steric constraints that can enhance binding affinity to biological targets, a strategy increasingly employed in modern drug development.

In the context of AI-driven drug discovery, compounds like CAS 1210883-89-8 are frequently analyzed using machine learning algorithms to predict their ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). This approach accelerates the identification of promising candidates while reducing experimental costs. The compound's structural complexity also makes it a valuable case study for computational chemistry tools, such as molecular docking and quantum mechanical calculations, which are widely discussed in academic and industrial forums.

Another area of interest is the compound's potential role in green chemistry initiatives. Researchers are investigating sustainable synthetic routes for N,N-dimethyl-4-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}benzene-1-sulfonamide, focusing on minimizing waste and using eco-friendly catalysts. This aligns with global efforts to reduce the environmental impact of chemical manufacturing, a topic frequently searched by professionals in the field.

In summary, N,N-dimethyl-4-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine-1-carbonyl}benzene-1-sulfonamide (CAS 1210883-89-8) represents a fascinating intersection of medicinal chemistry, computational modeling, and sustainable synthesis. Its multifaceted applications and structural ingenuity continue to inspire research across disciplines, making it a compound of enduring scientific and industrial relevance.